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An In-Depth Technical Guide to 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone (CAS
No. 898770-53-1) for Drug Discovery Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of 4-Chloro-2-fluoro-4'-
morpholinomethyl benzophenone, a compound of interest for researchers and scientists in the
field of drug development. While specific research on this molecule is nascent, its structural
features—a halogenated benzophenone scaffold coupled with a morpholine moiety—suggest
significant potential as a versatile building block for novel therapeutic agents. This document
elucidates its chemical properties, proposes a robust synthetic pathway, and explores its
potential applications based on the well-documented utility of its structural analogs.

The Benzophenone Scaffold: A Privileged Structure
in Medicinal Chemistry
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The benzophenone framework is a cornerstone in medicinal chemistry, found in numerous
naturally occurring and synthetic molecules with a broad spectrum of biological activities.[1][2]
This diaryl ketone structure serves as a versatile template for designing compounds that can
interact with various biological targets. The inherent properties of the benzophenone core, such
as its rigidity and ability to participate in pi-stacking and hydrogen bonding, make it an ideal
starting point for developing potent and selective drugs.[1] Marketed drugs like the anti-
inflammatory agent ketoprofen and the cholesterol-lowering drug fenofibrate feature this
scaffold, underscoring its therapeutic relevance.[1] The strategic functionalization of the two
aromatic rings allows for the fine-tuning of a compound's pharmacokinetic and
pharmacodynamic profiles.

Physicochemical Properties of 4-Chloro-2-fluoro-4'-
morpholinomethyl benzophenone

A thorough understanding of a compound's physicochemical properties is fundamental for
designing and optimizing synthetic routes and for predicting its behavior in biological systems.
The key properties of 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone are summarized in
the table below.

Property Value Source
CAS Number 898770-53-1 [3]
Molecular Formula C1sH17CIFNO2 [3]
Molecular Weight 333.78 g/mol [3]

(4-chloro-2-fluorophenyl)(4-
IUPAC Name (morpholin-4- N/A
ylmethyl)phenyl)methanone

Boiling Point 470.2 + 45.0 °C (Predicted) [3]
Density 1.278 + 0.06 g/cm? (Predicted) [3]
pKa 6.02 £ 0.10 (Predicted) [3]

Synthesis and Workflow
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The synthesis of unsymmetrical benzophenones like 4-Chloro-2-fluoro-4'-morpholinomethyl
benzophenone is most effectively achieved through a multi-step process. A plausible and
efficient synthetic route would involve an initial Friedel-Crafts acylation followed by a
substitution reaction to introduce the morpholine moiety. This approach allows for controlled
and high-yield production of the target compound.

Proposed Synthetic Workflow

The synthesis can be envisioned in two main stages:

o Friedel-Crafts Acylation: Reaction of a suitable toluene derivative with 4-chloro-2-
fluorobenzoyl chloride in the presence of a Lewis acid catalyst (e.g., AICI3) to form the
benzophenone core.

» Halogenation and Nucleophilic Substitution: Subsequent bromination of the methyl group on
the toluene ring, followed by a nucleophilic substitution with morpholine to yield the final
product.

Starting Materials

Friedel-Crafts Acylation
p-Toluoyl chloride {AICI3)
Y
1-Chloro-3-fluorobenzene 4-Chloro-2-fluoro-4*-methylbenzophenone }—M>
4-Chloro-2-fluoro-4*-

morpholinomethyl benzophenone
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Intermediates

P, }
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Caption: Proposed synthetic workflow for 4-Chloro-2-fluoro-4'-morpholinomethyl
benzophenone.
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Detailed Experimental Protocol (Hypothetical)

This protocol is a proposed method and should be optimized for specific laboratory conditions.

Step 1: Synthesis of 4-Chloro-2-fluoro-4'-methylbenzophenone (Intermediate 1)

To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in dry dichloromethane
(DCM, 10 mL) at 0 °C, add 4-chloro-2-fluorobenzoyl chloride (1.0 eq) dropwise.

Stir the mixture for 15 minutes, then add toluene (1.1 eq) dropwise, maintaining the
temperature at O °C.

Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into a beaker containing ice and concentrated
HCI (5 mL).

Extract the aqueous layer with DCM (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous Na=SOa4, and concentrate
under reduced pressure.

Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate
gradient) to yield Intermediate 1.

Step 2: Synthesis of 4-Chloro-2-fluoro-4'-(bromomethyl)benzophenone (Intermediate 2)

Dissolve Intermediate 1 (1.0 eq) in carbon tetrachloride (15 mL).

Add N-Bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of azobisisobutyronitrile
(AIBN).

Reflux the mixture for 4-6 hours under a UV lamp or daylight.

Cool the reaction mixture to room temperature and filter off the succinimide.
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Wash the filtrate with water and brine, dry over anhydrous MgSOa, and concentrate in vacuo
to obtain Intermediate 2, which can be used in the next step without further purification.

Step 3: Synthesis of 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone (Final Product)

Dissolve Intermediate 2 (1.0 eq) in acetonitrile (20 mL).

Add morpholine (1.5 eq) and potassium carbonate (2.0 eq).
Stir the reaction mixture at room temperature for 8-12 hours.
Monitor the reaction by TLC.

After completion, filter the solid and concentrate the filtrate.

Dissolve the residue in ethyl acetate, wash with water and brine, and dry over anhydrous
Naz2SO0a.

Concentrate the organic layer and purify the crude product by column chromatography (silica
gel, DCM:methanol gradient) to afford the final product.

Expected Spectral Characteristics

While experimental spectra for this specific compound are not readily available in public

databases, its structure allows for the prediction of key spectral features that would be crucial

for its characterization.

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the two rings, with splitting patterns influenced by the chloro and fluoro
substituents. A characteristic singlet for the methylene protons (-CHz-) adjacent to the
morpholine ring would be observed, likely in the range of 3.5-4.0 ppm. The protons on the
morpholine ring would appear as two triplets in the 2.5-3.8 ppm region.

13C NMR: The carbon NMR would display signals for all 18 carbons. The carbonyl carbon
would be a key downfield signal (around 190-200 ppm). The carbons attached to the fluorine
atom would show characteristic splitting (C-F coupling).
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» IR Spectroscopy: The infrared spectrum should exhibit a strong absorption band for the
carbonyl (C=0) stretching vibration, typically in the range of 1650-1670 cm~*. C-Cl, C-F, and
C-N stretching vibrations would also be present.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak (M)
corresponding to the molecular weight of the compound (333.78 g/mol ). The isotopic pattern
of the molecular ion peak would be characteristic of a molecule containing one chlorine atom
(M* and M+2 peaks in an approximate 3:1 ratio).

Potential Applications in Drug Discovery

The structural motifs present in 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone suggest
several potential avenues for its application in medicinal chemistry.

o Anticancer Agents: Benzophenone derivatives have shown promise as anticancer agents,
with some compounds inducing apoptosis through caspase-3 activation.[4] The morpholine
ring is also a common feature in many anticancer drugs, as it can improve aqueous solubility
and pharmacokinetic properties.

« Anti-inflammatory Agents: The benzophenone scaffold is the basis for the nonsteroidal anti-
inflammatory drug (NSAID) ketoprofen.[5] Novel derivatives could be explored for their
potential to inhibit cyclooxygenase (COX) enzymes or other inflammatory targets.[5]

e Antimicrobial and Antiviral Agents: Halogenated aromatic compounds and morpholine-
containing heterocycles have been investigated for their antimicrobial and antiviral activities.
[1] This compound could serve as a lead structure for the development of new anti-infective
agents.

Hypothetical Mechanism of Action: Targeting
Cancer Signaling Pathways

Given the potential of benzophenone derivatives as anticancer agents, a plausible mechanism
of action for a drug derived from this scaffold could involve the inhibition of key signaling
pathways that are dysregulated in cancer. The PI3K/AKT/mTOR pathway is a critical regulator
of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many
cancers.
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Caption: Hypothetical inhibition of the PI3K/AKT signaling pathway by a benzophenone
derivative.
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In this hypothetical model, a derivative of 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone
could act as an inhibitor of PI3K, thereby blocking the downstream signaling cascade that leads
to cell proliferation and survival, and promoting apoptosis.

Conclusion

4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone represents a promising, yet
underexplored, chemical entity for drug discovery. Its synthesis is feasible through established
chemical reactions, and its structural features suggest a range of potential biological activities.
This guide provides a foundational understanding of this compound, offering a starting point for
researchers to further investigate its properties and potential therapeutic applications. The
insights provided herein are intended to empower scientists to unlock the full potential of this
and related benzophenone derivatives in the development of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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